5-chloro-2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzoxazole

• IUPAC Name: 5-chloro-2-[3-(imidazol-1-ylmethyl)azetidin-1-yl]-1,3-benzoxazole
• InChI: InChI=1S/C14H13ClN4O/c15-11-1-2-13-12(5-11)17-14(20-13)19-7-10(8-19)6-18-4-3-16-9-18/h1-5,9-10H,6-8H2
• InChI Key: UPOJPCQIFULYTF-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC3=C(O2)C=CC(=C3)Cl)CN4C=CN=C4
• Molecular Formula: C14H13ClN4O
• Molecular Weight: 288.73 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Molecular Structure Analysis

Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Chemical Reactions Analysis

Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Antibacterial Activity

. They can be used in the development of new drugs to combat antibiotic-resistant bacteria.

Antimycobacterial Activity

. This makes them potential candidates for the treatment of diseases caused by mycobacteria, such as tuberculosis.

Anti-inflammatory Activity

. They could be used in the development of drugs for conditions involving inflammation.

Antitumor Activity

. .

Antidiabetic Activity

. They could be used in the development of new antidiabetic drugs.

Antioxidant Activity

. This makes them potential candidates for the treatment of diseases caused by oxidative stress.

Antihelmintic Activity

. They could be used in the development of drugs for the treatment of helminth infections.

Antifungal Activity

.

Mechanism of Action

Mode of Action

Imidazole derivatives, which this compound is a part of, are known for their broad range of chemical and biological properties . They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Biochemical Pathways

Imidazole derivatives are known to interact with various biochemical pathways due to their broad range of biological activities .

Pharmacokinetics

Imidazole, a core structure in this compound, is known to be highly soluble in water and other polar solvents , which may influence its bioavailability.

Result of Action

Imidazole derivatives are known for their broad range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

The solubility of imidazole in water and other polar solvents suggests that the compound’s action may be influenced by the polarity of its environment.

Safety and Hazards

The safety and hazards of imidazole and its derivatives depend on the specific derivative and its concentration. Some imidazole derivatives are used in commercially available drugs, suggesting they have been deemed safe for use under certain conditions.

Future Directions

Given the broad range of biological activities demonstrated by imidazole and its derivatives, there is ongoing interest in the development of new drugs based on these compounds.